Cas no 1706206-46-3 (3-(4-chlorobenzenesulfonyl)-1-phenylmethanesulfonylazetidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-phenylmethanesulfonylazetidine
• CAS No: 1706206-46-3
• MF: C₁₆H₁₆ClNO₄S₂
• MW: 385.885540962219
• CID: 5921032
• PubChem ID: 90595216
• Update Time: 2024-01-12

3-(4-chlorobenzenesulfonyl)-1-phenylmethanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-phenylmethanesulfonylazetidine
• 1-(benzylsulfonyl)-3-((4-chlorophenyl)sulfonyl)azetidine
• 1-benzylsulfonyl-3-(4-chlorophenyl)sulfonylazetidine
• F6442-3104
• AKOS024887737
• 1706206-46-3

• Inchi： 1S/C16H16ClNO4S2/c17-14-6-8-15(9-7-14)24(21,22)16-10-18(11-16)23(19,20)12-13-4-2-1-3-5-13/h1-9,16H,10-12H2
• InChI Key： BHQNSXUIGHQRGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C1)S(CC1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 385.0209280g/mol
• Monoisotopic Mass: 385.0209280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds